3-Methoxypyridine-2-carbonyl chloride

• Molecular Formula: C7H6ClNO2
• Molecular Weight: 171.58 g/mol
• IUPAC Name: 3-methoxypyridine-2-carbonyl chloride
• InChI: InChI=1S/C7H6ClNO2/c1-11-5-3-2-4-9-6(5)7(8)10/h2-4H,1H3
• InChI Key: NJKCLKCXGWZDAN-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(N=CC=C1)C(=O)Cl

Description

3-Methoxypyridine-2-carbonyl chloride is a useful research compound. Its molecular formula is C7H6ClNO2 and its molecular weight is 171.58 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a stirred suspension of sodium 3-methoxypyridine-2-carboxylate (Intermediate 94, ˜3.3 mmol) in dichloromethane (10 ml) and pyridine (5 ml) at 0 C (ice-bath) was added dropwise oxalyl chloride (0.58 ml, 6.6 mmol). The mixture was stirred 10 minutes, then DMF (1 drop) was added. The mixture was warmed to room temperature and stirred 2 h then concentrated under vacuum. The residue was dissolved in dichloromethane (10 ml) and filtered through a plug of cotton wool. The filtrate was concentrated under vacuum to give the title compound as a brown oil (0.16 g) which was used without further purification or characterisation.